Cas no 76739-71-4 (Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI))

Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI) structure
76739-71-4 structure
Product Name:Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI)
CAS No:76739-71-4
MF:C23H32O7
MW:420.495987892151
CID:570179
PubChem ID:101649339
Update Time:2025-04-19

Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI)
    • trichoverrol A
    • [4b(2Z,4E,6S,7S)]-4-(6,7-dihydroxy-2,4-octadienoate) 12,13-Epoxy-trichothec-9-ene-4,15-diol
    • 76739-71-4
    • TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-((2Z,4E,6S,7S)-6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.)-
    • 23412OK33Q
    • NS00094891
    • Q27896813
    • TRICHOVERROL-A
    • [4beta(2Z,4E,6S,7R)]-12,13-Epoxytrichothec-9-ene-4,15-diol 4-(6,7-dihydroxy-2,4-octadienoate)
    • Trichoverrol B
    • Inchi: 1S/C23H32O7/c1-14-8-9-22(12-24)18(10-14)29-19-11-17(21(22,3)23(19)13-28-23)30-20(27)7-5-4-6-16(26)15(2)25/h4-7,10,15-19,24-26H,8-9,11-13H2,1-3H3/b6-4+,7-5-/t15-,16-,17+,18+,19+,21+,22+,23-/m0/s1
    • InChI Key: QFKRKMXPKBHGGO-OYWHZMLYSA-N
    • SMILES: O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@H](C)O)O)=O

Computed Properties

  • Exact Mass: 420.214803
  • Monoisotopic Mass: 420.214803
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 788
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.3
  • Boiling Point: 605.9°C at 760 mmHg
  • Flash Point: 206.5°C
  • Refractive Index: 1.596
  • PSA: 108.75000
  • LogP: 1.41750
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